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Compound of Interest

Compound Name: Triethylene Glycol

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
corrosion issues when using triethylene glycol (TEG) in their equipment and experiments.

Frequently Asked Questions (FAQS)

Q1: What is the primary cause of corrosion when using triethylene glycol (TEG)?

Al: Pure triethylene glycol is generally not corrosive.[1] However, corrosion issues typically
arise from two main sources: thermal degradation and contamination.[2] When TEG is exposed
to high temperatures (above 206°C or 404°F) and oxygen, it can degrade into acidic
byproducts like formic, acetic, and glycolic acids.[3][4][5] This process lowers the pH of the
glycol solution, making it acidic and corrosive to many metals, particularly carbon steel.[2][3]

Q2: What contaminants in TEG can accelerate corrosion?

A2: Several contaminants can accelerate corrosion in TEG systems. Dissolved acid gases like
hydrogen sulfide (H2S) and carbon dioxide (COz) can make the glycol solution acidic.[3][6]
Oxygen ingress is a major factor, as it promotes the oxidative degradation of TEG into organic
acids.[2][4] Salts, such as chlorides, can also significantly increase corrosion rates.[7][8]

Q3: What materials are generally compatible with TEG?
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A3: Stainless steel and aluminum are recommended for handling TEG to prevent corrosion.[9]
Carbon steel can be used if the TEG is kept anhydrous and free from acidic contaminants, but
it is susceptible to corrosion if the glycol degrades or becomes contaminated.[1][9] For seals
and gaskets, materials like PTFE and Kalrez® (FFKM) offer broad chemical resistance, while
EPDM and Viton® may also be suitable depending on operating conditions.[10] It is crucial to
consult material compatibility charts for specific elastomers.[11]

Q4: How can | prevent TEG-related corrosion in my lab equipment?

A4: A multi-faceted approach is best for preventing corrosion. This includes:

Temperature Control: Operating well below the TEG thermal degradation point of 206°C
(404°F).[12][13]

e Oxygen Exclusion: Using an inert gas blanket (like nitrogen) in storage tanks and minimizing
air exposure during transfers can prevent oxidative degradation.[2][9]

e pH Monitoring and Control: Regularly checking the pH of the glycol solution is an early
indicator of degradation.[2] Maintaining a slightly alkaline pH (typically 8.0-9.5) through the
use of inhibitors or buffers can neutralize acidic byproducts.[3][7]

e Using Inhibitors: Formulated TEG products containing corrosion inhibitors are available.[3]
[14] These inhibitors create a protective film on metal surfaces or neutralize corrosive acids.
[81[14]

o Material Selection: Where possible, use equipment constructed from corrosion-resistant
materials like stainless steel.[2][9]

Q5: Are there standard tests to evaluate the corrosiveness of a TEG solution?

A5: Yes, several ASTM standards are relevant for evaluating corrosion. ASTM D1384,
"Corrosion Test for Engine Coolants in Glassware," is a common method for assessing the
corrosiveness of glycol solutions on various metals.[15][16] For immersion testing, ASTM G31,
"Standard Guide for Laboratory Immersion Corrosion Testing of Metals," provides a framework
for determining mass loss.[17]

Troubleshooting Guide
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Q: I've noticed a change in my TEG's color (e.g., to dark-brown or black) and a drop in its pH.
What is happening?

A: A color change and a decrease in pH are strong indicators of thermal degradation.[18] When
heated excessively, especially in the presence of oxygen, TEG breaks down into smaller
molecules like monoethylene glycol (MEG), diethylene glycol (DEG), and organic acids.[4][18]
These acidic compounds lower the pH, making the solution corrosive.

Action Steps:

Immediately measure the pH of your TEG solution.

Review your experimental setup to ensure the operating temperature has not exceeded
TEG's thermal stability limit (around 206°C).[13]

Check for potential sources of oxygen ingress in your system.

Consider sending a sample for analysis to identify the specific degradation products.[3]

If degradation is confirmed, the glycol should be replaced. For future runs, reduce the
operating temperature and consider using an inert atmosphere.

Q: My carbon steel equipment shows signs of rust and pitting after being in contact with TEG.

A: This is likely due to corrosion caused by acidic conditions or contaminants in the TEG. Even
in "dry" gas systems, water can co-condense with TEG, creating a corrosive aqueous phase.
[19][20] The presence of dissolved gases like CO:z or H2S significantly exacerbates this issue.
[21]

Action Steps:
o Safely remove the TEG from the equipment.

o Clean and inspect the equipment to assess the extent of the corrosion damage according to
ASTM G1 practices.[22]

o Analyze the TEG for water content, pH, and potential contaminants like chlorides or acidic
degradation products.
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» For future experiments, consider using a corrosion inhibitor package in your TEG or
switching to equipment made of more resistant materials like stainless steel.[2][7]

Q: The elastomeric seals (O-rings, gaskets) in my apparatus are swelling and failing
prematurely.

A: This indicates a material incompatibility between the elastomer and the TEG. TEG can
cause certain rubbers to swell, become brittle, or crack.[11]

Action Steps:

Identify the material of the failing seal.

Consult a chemical compatibility database to select a more resistant elastomer.[23]

Materials like PTFE, Kalrez® (FFKM), and in some cases Viton® or EPDM, are often better
choices for applications involving glycols.[10]

Replace the failed seals with the new, compatible material.

Data Presentation
Table 1: Corrosion Rates of Carbon Steel in TEG/Water Mixtures
This table summarizes data from 15-day tests on carbon steel in TEG-water mixtures exposed

to various corrosive gases. The data shows that corrosion rates decrease significantly as the
concentration of TEG increases.
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TEG Concentration o Corrosion Rate
Gas Composition Data Source
(wt%) (mpy)
0.0 (Pure Distilled
H2S, COz, O 0.96 - 4.0 [19][20][21]
Water)
Increasing ) )
) H2S, COz, O2 Rapidly Decreasing [19][20][21]
Concentration
>90.0 Hz2S, COz2, Oz ~0.0 [19][20][21]

High CO2z (up to 9%)
and Chlorides (up to < 0.05 [7]
7500 ppm)

N/A (with N268
Inhibitor)

mpy = mils per year

Table 2: General Material Compatibility with Triethylene Glycol

This table provides a general guideline for material selection. For critical applications, specific
testing under operational conditions is recommended.
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Material Class

Material Name

Compatibility
Rating

Notes

Metals

Stainless Steel (304,
316)

Excellent

Recommended for
long-term service.[9]
[10]

Aluminum

Good

Recommended as a

container material.[9]

Carbon Steel

Fair

Susceptible to
corrosion from wet or
degraded TEG.[1]
Requires inhibitors

and monitoring.[7]

Copper, Brass

Poor to Fair

Can be corroded,
especially at elevated

temperatures.

Inhibitors are needed.

[24]

Elastomers

PTFE

Excellent

Broad chemical

resistance.[10]

Kalrez® (FFKM)

Excellent

Suitable for
demanding

applications.[10]

Viton® (FKM)

Good

Good resistance, but

check specific grade

for temperature range.

[10]

EPDM

Good

Good for aqueous
solutions, but may
have temperature

limitations.[10]

Buna-N (Nitrile)

Poor

Not generally

recommended due to
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potential for swelling

and degradation.

Experimental Protocols

1. Protocol: Laboratory Immersion Corrosion Test (Based on ASTM G31)

This protocol outlines a procedure to determine the corrosion rate of a metal specimen when
immersed in a TEG solution.

o Objective: To measure the mass loss of a metal coupon to quantify the corrosion rate in a
specific TEG solution under controlled laboratory conditions.

e Materials:
o Metal coupons of known composition and surface area (e.g., carbon steel).
o Test TEG solution (with or without inhibitors/contaminants).
o Heat-resistant glass beaker or flask with a stopper.[16]
o Condenser to prevent evaporation.
o Aerator tube (if studying oxygen effects).[16]
o Heating mantle or constant temperature bath.
o Analytical balance (accurate to 0.1 mg).
o Cleaning agents (as per ASTM G1, e.g., inhibited hydrochloric acid).[22]
e Procedure:

o Specimen Preparation: Clean the metal coupon according to ASTM G1 procedures,
measure its dimensions to calculate the surface area, and weigh it to the nearest 0.1 mg.
[22]
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o Assembly: Place the TEG solution into the glass vessel. Immerse the prepared metal
coupon completely in the solution, ensuring it is not in direct contact with the glass.

o Test Conditions: Assemble the apparatus, including the condenser. Maintain the solution at
the desired test temperature (e.g., 88°C) for a specified duration (e.g., 336 hours).[16] If
required, introduce air or a specific gas at a controlled rate through the aerator tube.

o Post-Test Cleaning: After the test duration, remove the coupon. Observe and photograph
its appearance. Clean the coupon to remove all corrosion products using appropriate
chemical or mechanical methods as described in ASTM G1.[22]

o Evaluation: Dry and re-weigh the cleaned coupon. Calculate the mass loss.

o Calculation of Corrosion Rate (mpy): Corrosion Rate = (K x W) / (A x T x D) Where:

K = A constant (3.45 x 106 for mpy)

W = Mass loss in grams

A = Surface area in cm?2

T = Time of exposure in hours

D = Density of the metal in g/cm3
2. Protocol: Analysis of TEG Thermal Degradation Products

This protocol describes a method to induce and analyze the products of TEG thermal
degradation.

o Objective: To identify and quantify the acidic byproducts formed from heating TEG, using
Gas Chromatography-Mass Spectrometry (GC-MS).

o Materials:
o Pure TEG.

o Round-bottom flask or sealed reaction vessel.

© 2025 BenchChem. All rights reserved. 8/14 Tech Support


https://farsi.msrpco.com/wp-content/uploads/2023/01/astm-standard-d1384.pdf
https://scalinguph2o.com/wp-content/uploads/2023/04/ASTM-Standard-Practice-for-Corrosion-Test-Specimens.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

[e]

Heating mantle with temperature controller.

o

Gas inlet/outlet for controlled atmosphere (dry air or nitrogen).[25]

[¢]

GC-MS system.

o

Derivatization agent (e.g., BSTFA with 1% TMCS).[25]

[e]

Analytical standards for expected products (formic acid, acetic acid, MEG, DEG).

e Procedure:

o Degradation: Place a known quantity of pure TEG into the reaction vessel. Heat the TEG
to the desired temperature (e.g., 180-200°C). For oxidative degradation, introduce a
controlled flow of dry air; for thermal degradation alone, use an inert nitrogen atmosphere.
[25]

o Sampling: Maintain the temperature for a set duration (e.g., 24-48 hours), taking small
samples at regular intervals.

o Sample Preparation (Derivatization): Since glycols and their acidic products have poor
chromatographic properties, they must be derivatized. A common method is silylation,
which converts polar -OH groups into more volatile trimethylsilyl (TMS) groups.[25] This is
achieved by reacting the sample with an agent like BSTFA.

o GC-MS Analysis: Inject the derivatized sample into the GC-MS. The gas chromatograph
separates the different components of the mixture, and the mass spectrometer helps
identify them based on their mass-to-charge ratio and fragmentation patterns.

o Quantification: Compare the peak areas of the identified degradation products to those of
known analytical standards to quantify their concentrations in the degraded TEG sample.

Visualizations
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Caption: TEG thermal and oxidative degradation pathway leading to acidic corrosion.
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Caption: Troubleshooting workflow for diagnosing the root cause of TEG corrosion.
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Caption: Logical relationship between causes and effects in TEG corrosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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